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Compound of Interest

Compound Name: Methyl hept-2-ynoate

Cat. No.: B096303

Technical Guide: Methyl Hept-2-ynoate Safety
Profile

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available safety information for methyl
hept-2-ynoate (CAS No. 18937-78-5). A comprehensive Safety Data Sheet (SDS) with
complete GHS classification and toxicological data was not publicly available at the time of this
report. The information presented should be used as a preliminary guide and supplemented
with internal safety assessments and, where possible, a complete SDS from the supplier.

Chemical and Physical Properties

Methyl hept-2-ynoate is a colorless liquid with a fruity odor.[1] It is utilized as a flavoring agent
and as an intermediate in the synthesis of pharmaceuticals and other organic compounds.[1]
The available physical and chemical properties are summarized below.
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Property Value Source
CAS Number 18937-78-5 [1]
Molecular Formula CsH1202 [1]
Molecular Weight 140.18 g/mol [1]
Boiling Point 205.1°C at 760 mmHg [1]
Flash Point 76.9°C [1]
Density 0.951 g/cm?3 [1]
Vapor Pressure 0.255 mmHg at 25°C [1]
Refractive Index 1.44 [1]

Hazard Information

Detailed GHS hazard classifications for methyl hept-2-ynoate are not readily available in the
public domain. One source indicates "Hazard Codes: N/A", "Statements: N/A", and "Safety
Statements: N/A".[1] However, it is generally advised to handle this chemical with care as it
may cause irritation to the skin, eyes, and respiratory system.[1]

General Hazard Communication (lllustrative)

The following diagram illustrates the type of hazard information that would be conveyed on a
Safety Data Sheet if available. Note: The specific hazards depicted are for illustrative purposes
and are not confirmed for methyl hept-2-ynoate.
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Methyl Hept-2-ynoate

Product Identifier

Potential GHS Hazards (Illustrative)

Hazard Pictograms
(e.g., Exclamation Mark, Flammable Symbol)

Signal Word
(e.g., Warning)

Hazard Statements
(e.g., H315: Causes skin irritation)

Precautionary Statements

Prevention
(e.g., P280: Wear protective gloves)

Response
(e.g., P302+P352: IF ON SKIN: Wash with plenty of water)

Storage
(e.g., P403+P233: Store in a well-ventilated place. Keep container tightly closed)

Disposal
(e.g., P501: Dispose of contents/container in accordance with local regulations)

Click to download full resolution via product page

lllustrative GHS Hazard Communication.
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Experimental Protocols

No specific experimental protocols for the determination of safety parameters for methyl hept-
2-ynoate were found in the publicly available literature. Standardized OECD or EPA guidelines
for chemical safety testing would likely be followed.

Handling and Spill Response Workflow

The following diagram outlines a general logical workflow for responding to a chemical spill,
which should be adapted to specific laboratory and institutional protocols.
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Alert personnel in the immediate area

\

Evacuate the area if necessary

\

Assess the spill
(Size, nature of chemical, immediate risks)

Minor Spill?

Yes
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A
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Neutralize (if applicable and safe)

\ 4

\ 4
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A
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End of Response
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General Chemical Spill Response Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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